Cas no 13466-78-9 (3-Carene)

• Product Name: 3-Carene
• CAS No: 13466-78-9
• MF: C₁₀H₁₆
• MW: 136.234043121338
• MDL: MFCD00001315
• CID: 158164
• PubChem ID: 26049
• Update Time: 2025-04-19

3-Carene Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]hept-3-ene,3,7,7-trimethyl-
• 3-Carene(delta)
• CARENE, Delta-3-(AS)
• (+)-3-Carene
• △3-Carene
• 3,7,7-TriMethylbicyclo[4.1.0]hept-3-ene
• 3-Carene,stabilized
• 4,7,7-TriMethyl-3-norcarene
• Isodiprene
• δ3-Carene
• delta-3-Carene solution
• 3,7,7-trimethylbicyclo(4.1.0)hept-3-ene
• 3,7,7-trimethyl-3-norcaren
• (±)-3-Carene
• (±)-delta3-Carene
• delta3-Carene
• carene
• 3-Karen
• D-CARENE
• 3-CARENE
• 3-CARVENE
• Car-3-ene
• FEMA 3821
• S-3-Carene
• DELTA-CARENE
• 3-CARENE [FHFI]
• (-)-delta3-Carene
• .DELTA.3-CARENE
• 3-Carene, (-)-
• Q19414
• 3-Norcarene, 3,7,7-trimethyl-
• (-)-3-Carene
• (S)-(+)-3-Carene
• MIY768ZOKU
• EINECS 236-719-3
• Bicyclo(4.1.0)hept-3-ene, 3,7,7-trimethyl-
• (-)-.DELTA.3-CARENE
• (1S,6R)-(+)-3-carene
• (1r)-(-)-car-3-ene
• 20296-50-8
• 3-Karen [Czech]
• (-)-Delta(3)-carene
• L-.DELTA.3-CARENE
• 2-05-00-00095 (Beilstein Handbook Reference)
• (+)-carene
• 3,7,7-Trimethylbicyclo[4.1.0]hept-3-ene-, (1S,6R)-
• BQOFWKZOCNGFEC-DTWKUNHWSA-N
• L-delta3-Carene
• LMPR0102120015
• (+/-)-.DELTA.3-CARENE
• (+)-.delta.3-Carene
• (-)-Delta-3-carene
• C09839
• EC 236-719-3
• CHEBI:3381
• UNII-H2M15SNR6N
• (+/-)-3-CARENE
• FEMA NO. 3821
• 3-CARENE [MI]
• Bicyclo(4.1.0)hept-3-ene, 3,7,7-trimethyl-, (1R,6S)-
• (-)-alpha-carene
• (1S)-(+)-3-Carene
• H2M15SNR6N
• (+)-Delta(3)-carene
• delta(sup 3)-Carene
• Bicyclo[4.1.0]hept-3-ene, 3,7,7-trimethyl-, (1S)-
• (+)-alpha-carene
• DTXSID40858825
• (-)-car-3-ene
• UNII-MIY768ZOKU
• BRN 1902766
• (1R,6S)-3,7,7-trimethylbicyclo[4.1.0]hept-3-ene
• (1R,6S)-3,7,7-Trimethylbicyclo(4.1.0)hept-3-ene
• Q15222645
• delta-3-Carene
• (1S)-3,7,7-trimethylbicyclo[4.1.0]hept-3-ene
• (+)-car-3-ene
• (-)-Carene(-)-3-Carene
• 3-Carene

• MDL： MFCD00001315
• Inchi： 1S/C10H16/c1-7-4-5-8-9(6-7)10(8,2)3/h4,8-9H,5-6H2,1-3H3/t8-,9+/m0/s1
• InChI Key： BQOFWKZOCNGFEC-DTWKUNHWSA-N
• SMILES： C1(C)(C)[C@H]2CC=C(C)C[C@@H]12

Computed Properties

• Exact Mass: 136.12500
• Monoisotopic Mass: 136.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8

Experimental Properties

• Color/Form: Colorless oily liquid with the smell of turpentine.
• Density: 0.857 g/mL at 25 °C(lit.)
• Melting Point: <25 ºC
• Boiling Point: 168-169 °C/705 mmHg(lit.)
• Flash Point: Fahrenheit: 116.6 ° f < br / > Celsius: 47 ° C < br / >
• Refractive Index: n20/D 1.474(lit.)
• Solubility: Insuluble (8.9E-3 g/L) (25 ºC),
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 2.99870
• Solubility: Soluble in ether, acetone, benzene, acetic acid and oil, insoluble in water.
• FEMA: 3821 | DELTA-3-CARENE
• Merck: 1836
• Optical Activity: [α]20/D +15°, neat
• Color/Form: 2000 μg/mL in methanol

3-Carene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H304-H315-H317-H412
• Warning Statement： P210-P280-P301+P310-P331-P370+P378
• Hazardous Material transportation number：UN 2319 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-38-43-65
• Safety Instruction： 36/37-62
• RTECS：FH8400000
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R10; R38; R43; R52/53
• Packing Group：III
• Safety Term：3.2
• Packing Group：III
• Hazard Level：3.2

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